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Compound of Interest

Compound Name: [2,2'-Bipyridine]-5-carboxylic acid

Cat. No.: B159150

An In-depth Technical Guide on [2,2'-Bipyridine]-5-carboxylic acid

This guide provides essential information on [2,2'-Bipyridine]-5-carboxylic acid, a
heterocyclic compound of significant interest to researchers and professionals in drug
development and materials science.

Core Molecular Data

[2,2'-Bipyridine]-5-carboxylic acid is a derivative of bipyridine, functionalized with a
carboxylic acid group. This modification allows for its use as a ligand in the synthesis of metal
complexes and metal-organic frameworks (MOFs).

Physicochemical Properties

The fundamental molecular properties of [2,2'-Bipyridine]-5-carboxylic acid are summarized
in the table below. These values are crucial for stoichiometric calculations in experimental
synthesis and for analytical characterization.
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Property Value Citations
Molecular Formula C11HsN202 [1112]
Molecular Weight 200.19 g/mol [1]
Alternate Names 6-(Pyridin-2-yl)nicotinic acid [2]

CAS Number 1970-80-5 [2][3]

Experimental Protocols

Detailed experimental protocols involving [2,2'-Bipyridine]-5-carboxylic acid are highly
specific to the intended application. For instance, in the synthesis of a metal-organic
framework, a typical protocol would involve the dissolution of the acid in a suitable solvent,
followed by the addition of a metal salt under controlled temperature and pH conditions. The
resulting crystalline product would then be isolated, washed, and dried. For specific, validated
protocols, researchers should consult peer-reviewed literature relevant to their field of inquiry.

Visualizing Molecular Information

To provide a clear, hierarchical representation of the key molecular data for [2,2'-Bipyridine]-5-
carboxylic acid, the following diagram has been generated.
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Caption: Core molecular data for [2,2'-Bipyridine]-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b159150#molecular-weight-and-formula-of-2-2-
bipyridine-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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